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Herbicide Efficacy Comparison

The following table consolidates key performance metrics for Foramsulfuron and comparable herbicides,

based on data from field trials and manufacturer analysis [1].

Tenacity (Mesotrione

Parameter Foramsulfuron Mesotrione
802)

Grass Weed Efficacy 92% - 94% [1] 88% [1] 85% [1]

Residual Control (Days) 35-42 days [1] 30-40 days [1] 28-35 days [1]

Use Rate (Ib/acre) 0.05 Ib/acre [1] Information Information Missing
Missing

Reported Impact on 15-20% increase in maize Information Information Missing

Crop Yield [2] Missing

Rainfastness 72 hours [1] Information 48 hours [1]
Missing
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Tenacity (Mesotrione

Parameter Foramsulfuron Mesotrione
802)
Key Weeds Controlled Barnyardgrass, Foxtalil, Information Information Missing
Pigweed [2] Missing

Experimental Protocols and Methodologies

The data in the table above is derived from specific experimental setups. Here are the methodologies for the

key experiments cited.

¢ Field Trial Protocol for Efficacy Metrics (Source: CNAgrochemical, 2025) [1]: The comparative
data on efficacy, residual control, and rainfastness comes from field trials and manufacturer testing.
While the full protocol is not detailed in the available source, it is stated that metrics like the 92-94%
grass weed efficacy are based on USDA trials and manufacturer data. The 72-hour rainfastness

indicates the period after application the herbicide can withstand rainfall without losing effectiveness.

e Metabolic Profiling Study (Source: PMC, 2008) [3]: This research provides a methodology to

understand the mode of action, which is the basis for efficacy.

o Plant Growth: Arabidopsis thaliana plants were grown under controlled short-day conditions for
28 days and then adapted to long-day conditions.

o Herbicide Application: On day 34, plants were evenly sprayed with a solution containing
Foramsulfuron. Controls were sprayed with a solution without the herbicide.

o Serial Sampling: Plant rosettes were harvested at 1, 3, 6, 12, and 24 hours post-application,
immediately frozen in liquid nitrogen, and stored at -70°C.

o Metabolite Analysis: Metabolites were extracted from homogenized plant tissue, derivatized,
and analyzed using Gas Chromatography-Mass Spectrometry (GC-MS).

o Data Processing: The resulting metabolite profiles were compared through statistical analysis
(e.g., t-tests, Principal Component Analysis) to identify significant changes caused by the
herbicide.

Visualizing Herbicide Action and Experiment Workflow

The following diagrams, created with DOT language, illustrate the core concepts and experimental jiFZ.
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Herbicide Mode of Action

This diagram shows how Foramsulfuron works at the biochemical level.
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Metabolic Profiling Workflow
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This diagram outlines the experimental process used to study Foramsulfuron's effect on plant metabolism.
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Key Comparative Insights

¢ Mechanism of Action: Foramsulfuron is an acetolactate synthase (ALS) inhibitor [4] [3], while a
common alternative like Mesotrione is a 4-Hydroxyphenylpyruvate dioxygenase (4-HPPD)
inhibitor [3]. This fundamental difference means they can be effective against different weed
spectrums and can be used in rotation to manage herbicide resistance [2] [1].

e Synergistic Effects: The search results indicate that tank-mixing Foramsulfuron with 2,4-D amine
can significantly boost performance, increasing broadleaf weed control from 78% to 93% while
maintaining crop safety [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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